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Compound of Interest

Compound Name: 2-lodobenzoic acid

Cat. No.: B1664553

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 2-
lodobenzoic acid, a crucial reagent in organic synthesis. The document outlines its physical
properties, detailed experimental protocols for their determination, and its key role as a
precursor in the synthesis of important oxidizing agents.

Physicochemical Data of 2-lodobenzoic Acid

2-lodobenzoic acid is a white solid compound with the chemical formula C7Hs102.[1] Its
physical properties are critical for its application in various chemical reactions. The data below
has been compiled from multiple sources to provide a comprehensive overview.

Property Value Source(s)
Melting Point 160-164 °C [21[31141[5][6]
162 °C [7]

230-233 °C [1]

Boiling Point 313.9 £ 25.0 °C (Predicted) [2][5][6]
Density 2.25 g/cm?3 [4116]1[7]
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Note: A discrepancy exists in the reported melting point, with most sources citing a range
around 160-164°C. The higher value of 230-233°C appears less common. The boiling point is a
predicted value, as the compound may decompose at higher temperatures.

Experimental Protocols

Accurate determination of melting and boiling points is fundamental for verifying the purity of a
substance. The following are detailed methodologies for these measurements.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
pure crystalline solids, this transition occurs over a narrow temperature range. Impurities
typically depress the melting point and broaden the range.[8][9]

Apparatus:

» Melting point apparatus (digital or oil bath)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Spatula
Procedure:

o Sample Preparation: Ensure the 2-lodobenzoic acid sample is completely dry. If necessary,
dry it under vacuum. Place a small amount of the sample on a clean, dry surface and crush it
into a fine powder using a mortar and pestle.

e Capillary Tube Packing: Push the open end of a capillary tube into the powdered sample. A
small amount of solid will be forced into the tube. Invert the tube and gently tap it on a hard
surface to pack the solid down to the sealed end. Repeat until a sample height of 2-3 mm is
achieved.[9]
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e Apparatus Setup:

o Oil Bath Method: Attach the capillary tube to a thermometer using a rubber band or wire,
aligning the sample with the thermometer bulb. Suspend the thermometer in a beaker
containing a high-boiling point oil (e.g., mineral oil or silicone oil).[8]

o Digital Apparatus: Place the packed capillary tube into the designated sample holder in the
melting point apparatus.

e Heating and Observation:

o Heat the apparatus rapidly to a temperature about 15-20°C below the expected melting
point (approx. 162°C).

o Decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium between the
sample and the heating medium.[8]

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Continue heating slowly and record the temperature at which the last crystal of the solid
melts (the end of the melting range).

o Purity Assessment: A sharp melting point range (e.g., 1-2°C) is indicative of a pure
compound. A broad range suggests the presence of impurities.[8]

Boiling Point Determination (Micro-reflux Method)

Since 2-lodobenzoic acid is a solid at room temperature and its boiling point is high (and
predicted), direct determination can be challenging and may lead to decomposition. The
following is a general method for determining the boiling point of a high-boiling liquid, which
would require dissolving the acid in a suitable high-boiling, inert solvent for a solution-based
measurement, or more advanced techniques like distillation under reduced pressure for the
pure substance. A simplified, general procedure for an organic compound is described below.

Apparatus:

e Small test tube or fusion tube
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Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., aluminum block on a hot plate or oil bath)

Stand and clamp
Procedure:
o Sample Preparation: Place approximately 0.5 mL of the liquid sample into a small test tube.

o Capillary Inversion: Place a capillary tube (sealed end up) inside the test tube, with the open
end submerged in the liquid.[10]

o Apparatus Setup: Attach the test tube to a thermometer. Immerse the setup in an oil bath or
place it in an aluminum heating block, ensuring the sample is below the level of the heating
medium.[10]

e Heating and Observation:

o Heat the apparatus gradually. As the temperature rises, air trapped in the capillary tube will
expand and slowly bubble out.

o When the boiling point of the liquid is reached, a rapid and continuous stream of bubbles
will emerge from the open end of the capillary tube.[10]

o Turn off the heat and allow the apparatus to cool slowly.

o The moment the bubbling stops and the liquid just begins to enter the capillary tube,
record the temperature. This temperature is the boiling point, as it is the point where the
external pressure equals the vapor pressure of the substance.

Synthesis and Application Pathway

2-lodobenzoic acid is a versatile synthetic intermediate. Its preparation via the Sandmeyer
reaction from anthranilic acid is a classic example of diazonium salt chemistry. A primary
application is its use as a precursor to hypervalent iodine reagents like 2-lodoxybenzoic acid
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(IBX) and Dess—Martin periodinane (DMP), which are valued as mild and selective oxidizing
agents in modern organic synthesis.[5][7]

Mild Oxidation
(e.g.. Alcohols to Aldehydes)

1. NaNOz, H2SOs 2.KI
Anthranilic Acid 1 »| Diazonium salt Reaction ) g 5

IBX (2-lodoxybenzoic acid)

Click to download full resolution via product page

Caption: Synthesis of 2-lodobenzoic acid and its conversion to key oxidizing agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1664553#2-iodobenzoic-acid-melting-point-and-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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